Cas no 2172225-31-7 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid)
3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid
- 2171163-43-0
- EN300-1562114
- 3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
- 3-ethyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
- EN300-1562116
- EN300-1562115
- 3-ethyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
- 2172225-31-7
- 2171183-46-1
-
- Inchi: 1S/C26H28N2O5/c1-2-26(24(30)31)14-28(15-26)23(29)16-11-17(12-16)27-25(32)33-13-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,2,11-15H2,1H3,(H,27,32)(H,30,31)
- InChI Key: ZHAAOPUVAFTUDX-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(CC)C1
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 751
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.9Ų
3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1562114-0.05g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-0.1g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-0.25g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-0.5g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-1.0g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-2.5g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-5.0g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-10.0g |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1562114-50mg |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1562114-100mg |
3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid |
2172225-31-7 | 100mg |
$2963.0 | 2023-09-25 |
3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid
3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic Acid: A Comprehensive Overview
3-Ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid is a complex organic compound with the CAS registry number 2172225-31-7. This compound belongs to the class of amino acids, specifically a derivative of azetidine, which is a four-membered ring structure similar to proline but with one fewer carbon atom. The compound's structure incorporates several functional groups, including an ethyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid moiety, making it a versatile molecule with potential applications in peptide synthesis and drug discovery.
The Fmoc group is a well-known protecting group in peptide chemistry, widely used for solid-phase synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclobutane ring. The cyclobutane ring introduces strain into the molecule, potentially affecting its reactivity and conformational properties. The ethyl group attached to the azetidine ring adds bulk to the molecule, which could influence its steric interactions in biological systems.
Recent studies have highlighted the importance of strained ring systems in drug design, as they can impart unique pharmacokinetic properties such as improved bioavailability and enhanced binding affinity to target proteins. The combination of an Fmoc group with a strained cyclobutane ring in this compound makes it an interesting candidate for exploring these properties in a medicinal chemistry context.
The synthesis of 3-Ethyl-1-3-(Fmoc-amino)cyclobutanecarbonylazetidine-3-carboxylic acid involves multi-step organic reactions, including alkylation, cyclization, and protection/deprotection steps. Researchers have optimized these reactions to achieve high yields and purity levels, which are critical for its use in peptide synthesis and other applications.
In terms of applications, this compound has been utilized as an intermediate in the synthesis of bioactive peptides and small molecules. Its Fmoc group allows for precise control over the sequence of amino acids during peptide assembly, making it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.
Recent advancements in computational chemistry have enabled researchers to model the conformational dynamics of this compound with unprecedented accuracy. These studies have provided insights into how the strained cyclobutane ring influences the molecule's flexibility and binding modes, which are crucial for understanding its potential as a therapeutic agent.
Moreover, the integration of this compound into larger molecular frameworks has shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that derivatives of this compound can act as inhibitors of key enzymes involved in metabolic pathways, suggesting its potential role in the development of novel therapeutics.
In conclusion, 3-Ethyl-1-3-(Fmoc-amino)cyclobutanecarbonylazetidine-3-carboxylic acid (CAS No. 2172225-31) is a multifaceted organic compound with significant potential in peptide synthesis and drug discovery. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers exploring new chemical entities with therapeutic applications.
2172225-31-7 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylazetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)